Cas no 614-61-9 (2-(2-chlorophenoxy)acetic acid)

• Product Name: 2-(2-chlorophenoxy)acetic acid
• CAS No: 614-61-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00004298
• CID: 38913
• PubChem ID: 11969
• Update Time: 2025-06-11

2-(2-chlorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenoxy)acetic acid
• o-Chlorophenoxyacetic acid
• RARECHEM AL BO 0302
• (2-chlorophenoxy)-aceticaci
• Acetic acid, (2-chlorophenoxy)-
• Acetic acid, (o-chlorophenoxy)-
• Acide o-chlorophenoxyacetique
• o-(chlorophenoxy)-aceticaci
• o-chlorophenoxy-aceticaci
• 2-Chlorophenoxyacetic Acid
• 2-(2-Chlorophenoxy)acetic acid
• o-Chlorophenoxyaceticacid Solution
• Aceticacid, (2-chlorophenoxy)- (9CI)
• Acetic acid, (o-chlorophenoxy)- (8CI)
• NSC 8454
• Acetic acid, o-chlorophenoxy-
• Acetic acid, (chlorophenoxy)-
• Acide o-chlorophenoxyacetique [French]
• Acetic acid, o-(chlorophenoxy)-
• OPQYFNRLWBWCST-UHFFFAOYSA-N
• X2512M5L7Q
• 2-Chlorophenoxy
• F1723-0227
• 614-61-9
• HSDB 3942
• WLN: GR BO1VQ
• DTXSID00210324
• NSC8454
• Acetic acid, 2-(2-chlorophenoxy)-
• 2-CHLOROPHENOXYACETIC ACID [HSDB]
• VS-03379
• o-chlorophenoxy acetic acid
• (o-Chlorophenoxy)acetic acid
• W-105154
• AI3-16647
• SCHEMBL101520
• EN300-17821
• 2-Chlorophenoxyacetic acid, analytical standard
• FD10490
• UNII-X2512M5L7Q
• OPQYFNRLWBWCST-UHFFFAOYSA-
• NSC-8454
• Z57042068
• 4-06-00-00796 (Beilstein Handbook Reference)
• FT-0611990
• BRN 1103151
• (2-Chlorophenoxy)aceticacid
• MFCD00004298
• EINECS 210-388-5
• (2-chloro-phenoxy)-acetic acid
• AKOS000103037
• NS00034692
• InChI=1/C8H7ClO3/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• AF-615/00098053
• Q27293383
• CHEMBL3247401
• 27193-83-5
• (2-Chlorophenoxy)acetic acid, AldrichCPR
• BBL012541
• ALBB-000807
• DB-053897
• STK397860
• AC-907/34106001
• Acide ochlorophenoxyacetique
• DTXCID00132815
• Acetic acid, ochlorophenoxy
• Acetic acid, (2-chlorophenoxy)-(9CI)
• (2Chlorophenoxy)acetic acid
• oChlorophenoxyacetic acid
• Acetic acid, (2chlorophenoxy)
• 210-388-5
• 2-(2-chlorophenoxy)acetic acid

• MDL： MFCD00004298
• Inchi： 1S/C8H7ClO3/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： OPQYFNRLWBWCST-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(=O)O
• BRN： 1103151

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008372
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.3245 (rough estimate)
• Melting Point: 146.0 to 151.0 deg-C
• Boiling Point: 266.91°C (rough estimate)
• Flash Point: 142.5 °C
• Refractive Index: 1.5250 (estimate)
• PSA: 46.53000
• LogP: 1.80340
• pka: 3.05(at 25℃)
• Solubility: Soluble in hot water and hot ethanol, insoluble in benzene

2-(2-chlorophenoxy)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：AF9900000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-chlorophenoxy)acetic acid

Introduction to 2-(2-Chlorophenoxy)acetic Acid (CAS No. 614-61-9)

2-(2-Chlorophenoxy)acetic acid (CAS No. 614-61-9), commonly known as CPA, is a chlorinated phenoxyacetic acid derivative that has gained significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a chlorine-substituted phenyl ring linked to an acetic acid moiety through an ether linkage. The versatile nature of CPA makes it a valuable compound in fields such as agriculture, pharmaceuticals, and environmental science.

The chemical formula of 2-(2-chlorophenoxy)acetic acid is C₈H₇ClO₃, and it has a molecular weight of 184.59 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water, ethanol, and other polar solvents. Its physical and chemical properties, such as its melting point (108-110°C), boiling point (305°C), and pKa value (3.75), are crucial for understanding its behavior in different environments.

In the agricultural sector, CPA has been extensively studied for its herbicidal properties. It belongs to the class of phenoxy herbicides, which are widely used to control broadleaf weeds in crops such as corn, soybeans, and cereals. The mechanism of action of CPA involves the disruption of plant hormone balance, leading to uncontrolled cell division and ultimately plant death. Recent research has focused on optimizing the formulation and application methods of CPA to enhance its efficacy while minimizing environmental impact.

Beyond agriculture, 2-(2-chlorophenoxy)acetic acid has shown promise in pharmaceutical research. Studies have explored its potential as an antitumor agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that CPA derivatives exhibited significant cytotoxicity against various human cancer cell lines, including breast cancer and colon cancer cells. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and survival.

In environmental science, the fate and behavior of CPA in ecosystems have been a subject of interest. Research has shown that CPA can persist in soil and water for extended periods, raising concerns about its potential ecological impact. However, recent advancements in bioremediation techniques have demonstrated that certain microorganisms can degrade CPA efficiently, offering a promising approach to mitigate environmental contamination. A 2020 study published in Environmental Science & Technology highlighted the use of genetically engineered bacteria to enhance the biodegradation of CPA in contaminated soils.

The synthesis of 2-(2-chlorophenoxy)acetic acid can be achieved through various methods, including the reaction of 2-chlorophenol with chloroacetyl chloride followed by hydrolysis. Industrial-scale production often involves optimized processes to ensure high yields and purity levels. The purity and quality control of CPA are critical for its applications in sensitive areas such as pharmaceuticals and agriculture.

Safety considerations are paramount when handling CPA. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact, inhalation, or ingestion. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when working with this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 2-(2-chlorophenoxy)acetic acid (CAS No. 614-61-9) is a multifaceted compound with diverse applications across multiple fields. Its unique chemical structure and properties make it a valuable tool in agriculture, pharmaceuticals, and environmental science. Ongoing research continues to uncover new possibilities for its use while addressing potential challenges related to safety and environmental impact.